Cas no 2287268-15-7 (Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287268-15-7
• MF: C₁₅H₁₈FNO₂
• MW: 263.307327747345
• CID: 6359554
• PubChem ID: 137945274
• Update Time: 2025-10-28

Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6761750
• methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetate
• 2287268-15-7
• Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• Inchi： 1S/C15H18FNO2/c1-9-10(4-3-5-11(9)16)14-6-15(7-14,8-14)12(17)13(18)19-2/h3-5,12H,6-8,17H2,1-2H3
• InChI Key： WPGJTQOGCWRXCJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C12CC(C(C(=O)OC)N)(C1)C2

Computed Properties

• Exact Mass: 263.13215698g/mol
• Monoisotopic Mass: 263.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate

Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate: A Comprehensive Overview

Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS no. 2287268-15-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a promising candidate for various therapeutic applications.

The molecular architecture of Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate incorporates several key features that contribute to its potential biological activity. The presence of an amino group and a fluoro-substituted aromatic ring enhances its interaction with biological targets, while the bicyclo[1.1.1]pentanyl moiety provides steric and electronic properties that can modulate its pharmacokinetic profile.

Recent advancements in drug discovery have highlighted the importance of structural diversity in identifying novel therapeutic agents. The unique structural motifs present in Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate align well with current trends in medicinal chemistry, particularly in the development of small molecule inhibitors targeting complex diseases.

In the realm of academic research, studies have demonstrated that compounds with similar structural features exhibit promising activities against various disease pathways. The fluoro-substituted aromatic ring, for instance, is known to enhance metabolic stability and binding affinity, making it a valuable component in drug design. Additionally, the bicyclo[1.1.1]pentanyl group introduces conformational flexibility, which can be exploited to optimize drug-like properties such as solubility and bioavailability.

The synthesis of Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Researchers have leveraged advanced catalytic systems and purification techniques to overcome synthetic challenges, resulting in a compound that is well-suited for further biological evaluation.

Current research initiatives are exploring the potential of Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate as a lead compound for the development of novel therapeutics. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific enzymes and receptors implicated in metabolic disorders and inflammatory diseases. The fluoro-substituent, in particular, has been shown to enhance binding interactions with biological targets, potentially leading to more effective drug candidates.

The pharmacological profile of Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate is further influenced by its ability to undergo metabolic transformations that may yield active metabolites. Understanding these metabolic pathways is crucial for optimizing drug design and minimizing potential side effects. Advanced computational methods are being employed to predict metabolic stability and identify key enzymatic interactions, thereby guiding the development of more robust therapeutic agents.

In conclusion, Methyl 2-amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals with significant therapeutic potential. Its unique combination of functional groups and structural motifs positions it as a valuable asset in ongoing drug discovery efforts aimed at addressing complex diseases.